Ethanol, 2-[[3,5-bis(trifluoromethyl)phenyl]amino]-

• CAS No.: 503310-51-8
• Molecular Formula: C10H9F6NO
• Molecular Weight: 273.17 g/mol
• IUPAC Name: 2-[3,5-bis(trifluoromethyl)anilino]ethanol
• InChI: InChI=1S/C10H9F6NO/c11-9(12,13)6-3-7(10(14,15)16)5-8(4-6)17-1-2-18/h3-5,17-18H,1-2H2
• InChI Key: KJIUYUOUZYFOBY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)NCCO)C(F)(F)F

Description

Ethanol, 2-[[3,5-bis(trifluoromethyl)phenyl]amino]- is a useful research compound. Its molecular formula is C10H9F6NO and its molecular weight is 273.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3,5-bis(trifluoromethyl)aniline (4.6 g) in 2-bromoethanol (25.0 g) was stirred at 70° C. for 14 hr, and concentrated under reduced pressure. The residue was poured into water, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium hydrogen carbonate solution, water and saturated brine, dried and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (33% ethyl acetate/hexane) to give 2-{[3,5-bis(trifluoromethyl)phenyl]amino}ethanol (3.1 g, 58%) as a brown powder.